5-Methyl-5-(thiophen-3-yl)imidazolidine-2,4-dione
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Overview
Description
5-Methyl-5-(thiophen-3-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.22. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Studies
- The compound has been explored in chemical synthesis, leading to the formation of novel structures. For instance, in the reaction with isothiocyanates, it facilitates the formation of new compounds like 2-thioxoimidazolidine-oxindoles and imidazoline-2-thiones, which have been characterized by NMR, IR, MS data, and X-ray diffraction (Klásek et al., 2010).
Antitumor Activities
- New hybrids of imidazolidine-2,4-dione have been synthesized and evaluated for antitumor activity, showing significant cytotoxic potency against cancer cell lines. The structure-activity correlation has been explored, highlighting specific molecular features that favor cytotoxic activity (El-Sayed et al., 2018).
HIV-1 Fusion Inhibition
- Novel derivatives of imidazolidin-2,4-dione have been designed and synthesized for HIV-1 fusion inhibition. These compounds have demonstrated significant inhibitory activity against HIV-1 replication in cells and potential for further studies as anti-HIV agents (Ibrahim et al., 2020).
Efficient Synthesis Methods
- Efficient one-pot microwave-assisted synthesis methods have been developed for creating analogs of the compound. These methods highlight the potential for rapid and high-yield production of related derivatives (Brouillette et al., 2007).
Antimicrobial Activities
- The compound and its derivatives have been explored for antimicrobial properties. Synthesis and physico-chemical properties of new derivatives showing antimicrobial activity have been reported, emphasizing the compound's potential in this area (Albuquerque et al., 1999).
Corrosion Inhibition
- Thiazolidinedione derivatives, closely related to 5-Methyl-5-(thiophen-3-yl)imidazolidine-2,4-dione, have been studied for their potential as corrosion inhibitors for mild steel in acidic solutions. This research offers insights into the practical applications of these compounds in industrial settings (Yadav et al., 2015).
Crystal Structure Analysis
- Studies focusing on the crystal structure of related imidazolidine-2,4-dione compounds have been conducted, providing valuable information on their molecular conformation and interactions. This is crucial for understanding their reactivity and potential applications (Aydin et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 5-Methyl-5-(thiophen-3-yl)imidazolidine-2,4-dione are Tankyrase 1 and 2 . These enzymes play vital roles in cellular processes, making them suitable targets, especially in cancer .
Mode of Action
It is known to interact with its targets, tankyrase 1 and 2, leading to changes in cellular processes .
Biochemical Pathways
Given its targets, it is likely to impact pathways related to cell growth and proliferation .
Result of Action
Given its targets, it is likely to have effects on cell growth and proliferation .
Biochemical Analysis
Biochemical Properties
It has been reported to exhibit potency against TNKS , indicating that it may interact with this enzyme in biochemical reactions
Cellular Effects
It has been reported to have an IC50 of approximately 1 µM in cell-based assays , suggesting that it may influence cell function
Molecular Mechanism
Properties
IUPAC Name |
5-methyl-5-thiophen-3-ylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-8(5-2-3-13-4-5)6(11)9-7(12)10-8/h2-4H,1H3,(H2,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUTWZZJHSOQALV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.